Cas no 1353964-26-7 ([1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
• CAS No: 1353964-26-7
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 2160215
• Update Time: 2025-08-03

[1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
• Benzyl (1-(2-aminoacetyl)piperidin-3-yl)(cyclopropyl)carbamate
• (S)-Benzyl (1-(2-aminoacetyl)piperidin-3-yl)(cyclopropyl)carbamate
• (R)-Benzyl (1-(2-aminoacetyl)piperidin-3-yl)(cyclopropyl)carbamate
• AM93369
• [1-(2-Aminoacetyl)piperidin-3-yl]cyclopropylcarbamic acid benzyl ester

• Inchi： 1S/C18H25N3O3/c19-11-17(22)20-10-4-7-16(12-20)21(15-8-9-15)18(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13,19H2
• InChI Key： YQSZCXPKKINXLA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1CN(C(CN)=O)CCC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 447
• Topological Polar Surface Area: 75.9

Additional information on [1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

[1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester: A Comprehensive Overview

The compound [1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1353964-26-7) is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a piperidine ring, a cyclopropyl group, and a benzyl ester moiety. The presence of these functional groups makes it a versatile candidate for various chemical modifications and biological applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and enzymatic catalysis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications in pharmacology and materials science.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that the amino-acetyl group within its structure can interact with various biological targets, including enzymes and receptors, suggesting its role in modulating cellular pathways. For instance, research published in *Nature Communications* highlights the ability of similar compounds to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its biological applications, this compound has also garnered attention in the field of materials science. The cyclopropyl group, known for its strain-induced reactivity, has been explored as a building block for constructing novel materials with unique mechanical properties. Recent work in *Advanced Materials* demonstrates how such strained alkanes can be utilized to develop high-strength polymers for advanced manufacturing.

The benzyl ester moiety further enhances the versatility of this compound by providing an anchor point for additional functionalization. This feature has been exploited in the development of drug delivery systems, where the ester group can serve as a linker for attaching targeting ligands or imaging agents. Such innovations are pivotal in advancing personalized medicine and improving therapeutic outcomes.

From a synthetic perspective, the construction of this compound involves multiple steps, each requiring meticulous control over reaction conditions. The synthesis begins with the preparation of the piperidine derivative, followed by the introduction of the amino-acetyl group through reductive amination. Subsequent steps involve coupling reactions to attach the cyclopropyl group and finally forming the benzyl ester via standard esterification protocols.

Recent breakthroughs in green chemistry have also influenced the synthesis of this compound. Researchers have successfully employed catalytic hydrogenation and enzymatic transformations to reduce waste and improve sustainability. These eco-friendly approaches align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its purity and structure. These tools provide critical insights into the spatial arrangement of atoms, which is vital for understanding its reactivity and biological activity.

In conclusion, [1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1353964-26-7) represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structure, combined with recent innovations in chemical synthesis and characterization, positions it as a valuable asset in both academic research and industrial development.